Diglyme

Specification

• Description: Diethylene glycol dimethyl ether is a colorless watery liquid with a pleasant odor. Floats and mixes with water. (USCG, 1999); Diglyme is a polyether that is the dimethyl ether derivative of diethylene glycol. It has a role as a solvent, a xenobiotic and an environmental contaminant. It is functionally related to a diethylene glycol.
• CAS No.: 111-96-6
• Molecular Formula: C6H14O3; C6H14O3; (CH3OCH2CH2)2O
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 1-methoxy-2-(2-methoxyethoxy)ethane
• Standard InChI: InChI=1S/C6H14O3/c1-7-3-5-9-6-4-8-2/h3-6H2,1-2H3
• Standard InChI Key: SBZXBUIDTXKZTM-UHFFFAOYSA-N
• SMILES: COCCOCCOC
• Canonical SMILES: COCCOCCOC
• Boiling Point: 321 to 324 °F at 760 mmHg ; 241 °F at 200 mmHg; 167 °F at 35 mmHg; 68 °F at 3 mmHg (NTP, 1992); boiling point equals 321 to 324 °F; 162 °C at 760 mm Hg; 116 °C at 200 mm Hg; 75 °C at 35 mm Hg; 20 dg C at 3 mm Hg; 162 °C
• Colorform: Colorless liquid
• Flash Point: 153 to 158 °F (NTP, 1992); Flash point equals 153 to 158 °F; 153 °F (67 °C) (CLOSED CUP); 51 °C c.c.
• Melting Point: -90 °F (NTP, 1992); -68 °C